Cas no 161466-04-2 (Pyrido[2,3-d]pyrimidin-5(8H)-one,2-methyl-4,7-diphenyl-)

• Product name: Pyrido[2,3-d]pyrimidin-5(8H)-one,2-methyl-4,7-diphenyl-
• CAS No: 161466-04-2
• MF: C₂₀H₁₅N₃O
• MW: 313.3526
• CID: 109760
• PubChem ID: 628546

Pyrido[2,3-d]pyrimidin-5(8H)-one,2-methyl-4,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-5(8H)-one,2-methyl-4,7-diphenyl-
• 2-methyl-4,7-diphenyl-8H-pyrido[2,3-d]pyrimidin-5-one
• Pyrido[2,3-d]pyrimidin-5(8H)-one, 2-methyl-4,7-diphenyl-
• CCG-16477
• DTXSID90347956
• SR-01000431303-1
• 2-Methyl-4,7-diphenylpyrido[2,3-d]pyrimidin-5(8H)-one #
• YETDHUHVMRTNLK-UHFFFAOYSA-N
• Oprea1_758898
• 161466-04-2
• ST025763
• SCHEMBL12325718
• SR-01000431303
• Oprea1_672191
• MFCD00814968
• AKOS001627909

• Inchi： InChI=1S/C20H15N3O/c1-13-21-19(15-10-6-3-7-11-15)18-17(24)12-16(23-20(18)22-13)14-8-4-2-5-9-14/h2-12H,1H3,(H,21,22,23,24)
• InChI Key： YETDHUHVMRTNLK-UHFFFAOYSA-N
• SMILES： C1C=CC(C2=CC(=O)C3=C(C4C=CC=CC=4)N=C(N=C3N2)C)=CC=1

Computed Properties

• Exact Mass: 313.12165
• Monoisotopic Mass: 313.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 54.88